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Compound of Interest

Compound Name: 5-Chlorotryptamine

Cat. No.: B1214102

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Chlorotryptamine. Adherence
to these protocols is essential for ensuring a safe laboratory environment and minimizing
exposure risks.

Chemical Identifier:
e Name: 5-Chlorotryptamine hydrochloride

» Synonyms: 5-Chloro-3-(2-aminoethyl)indole hydrochloride, 2-(5-Chloro-1H-indol-3-
yl)ethanamine hydrochloride[1][2]

« CAS Number: 942-26-7[2][3][4][5][6]

Summary of Hazard Information

5-Chlorotryptamine hydrochloride is classified as a hazardous chemical.[3] It is known to
cause skin and serious eye irritation, and may also cause respiratory irritation.[3][5]

Hazard Classification Description

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Source: Fisher Scientific Safety Data Sheet[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling 5-

Chlorotryptamine to prevent exposure. The following PPE must be worn:

PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields

Required for all handling

procedures.

Face Shield

To be worn in addition to safety
glasses when there is a risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
choice for handling the solid
form and for protection against
splashes of solutions. Inspect
gloves for any damage before

use.

Body Protection

Laboratory Coat

A standard lab coat should be

worn at all times.

Disposable Coveralls

Recommended when handling
larger quantities or when there
is a significant risk of

contamination.

Respiratory Protection

NIOSH-Approved Respirator

Use in a well-ventilated area. If
dust or aerosols may be
generated, a NIOSH-approved
N95 or P1 dust mask is
recommended. For larger
quantities or in poorly
ventilated areas, a powered
air-purifying respirator (PAPR)

should be considered.
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This information is synthesized from multiple safety data sheets and handling guides.[3][5][7][8]

Operational Plan: Step-by-Step Handling Procedure

All handling of 5-Chlorotryptamine should be performed in a designated, well-ventilated area,
preferably within a chemical fume hood.

1. Preparation:
e Ensure the work area is clean and free of clutter.

o Assemble all necessary equipment, including analytical balance, weighing paper or boat,
spatula, vials, and solvent.

» Verify that an eyewash station and safety shower are readily accessible.[5]
» Don all required personal protective equipment as detailed in the table above.
2. Weighing the Compound:

e To minimize dust generation, carefully transfer the desired amount of 5-Chlorotryptamine
from the stock container to a pre-tared weighing vessel using a clean spatula.

o Immediately after use, securely close the primary container.[7]

3. Solution Preparation:

e Slowly add the weighed compound to the desired solvent in a suitable container.
 If necessary, use a vortex mixer or sonicator to aid in dissolution.

e Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

4. Post-Handling:
e Thoroughly clean the work area and any equipment used.

» Dispose of all contaminated materials according to the disposal plan outlined below.
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e Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Emergency Procedures

In Case of Exposure:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do so. Continue rinsing for at least 15 minutes. Seek
immediate medical attention.[3][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation persists, seek medical
attention.[3][5]

 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult or symptoms occur, seek medical attention.[3][5]

 Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek immediate medical attention.[5]

Disposal Plan

5-Chlorotryptamine and any materials contaminated with it must be treated as hazardous
waste and disposed of accordingly.

1. Waste Segregation:
o Collect all waste containing 5-Chlorotryptamine separately from other waste streams.

o Specifically, segregate halogenated organic waste from non-halogenated waste. This is often
more environmentally sound and can reduce disposal costs.[9]

2. Waste Collection:
o Use designated, clearly labeled, and sealed containers for all 5-Chlorotryptamine waste.

e This includes unused compounds, contaminated PPE (gloves, disposable lab coats),
weighing papers, and any cleaning materials.
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3. Professional Disposal:

» Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[9]

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[3][5][9] The
material should be taken to an approved waste disposal plant.[3][10]

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 5-Chlorotryptamine

Preparation

1. Prepare Work Area
(Fume Hood)

:

2. Don Required PPE

Handling
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:

4. Prepare Solution

Post-Handling
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6. Segregate & Dispose Waste

l \\\ Disposal Protocol
A
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:
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Caption: Workflow for Handling and Disposal of 5-Chlorotryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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